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Compound of Interest

Compound Name: CCT 137690

Cat. No.: B1683879

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety, and logistical information for the handling,
use, and disposal of CCT 137690, a potent, orally bioavailable pan-Aurora kinase inhibitor. The
following procedural guidance is designed to ensure laboratory safety and proper experimental
conduct.

Immediate Safety Information

While a specific Safety Data Sheet (SDS) for CCT 137690 is not publicly available in full, the
following precautions are based on the known toxicological profile of similar potent kinase
inhibitors and general laboratory safety standards. It is imperative to consult the supplier-
specific SDS upon receipt of the compound.

Personal Protective Equipment (PPE)

Given that CCT 137690 is a potent cytotoxic agent that induces apoptosis, appropriate PPE is
mandatory to prevent exposure.
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PPE Category

Minimum Requirement

Eye Protection

Chemical safety goggles or a face shield.

Hand Protection

Nitrile gloves. Change gloves frequently and

immediately if contaminated.

Body Protection

Alab coat that is fully buttoned. Consider a
disposable gown for procedures with a high risk

of aerosolization or splashing.

Respiratory Protection

For handling the solid compound or preparing
stock solutions, a fit-tested N95 respirator or
higher is recommended to avoid inhalation of
airborne particles. Work in a certified chemical

fume hood.

Emergency Procedures

Exposure Route

First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, seek immediate medical attention.

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, lifting the upper
and lower eyelids occasionally. Seek immediate

medical attention.

Ingestion

Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Operational Plan: Handling and Storage
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Proper handling and storage are crucial for maintaining the integrity of CCT 137690 and

ensuring the safety of laboratory personnel.

Aspect

Procedure

Receiving

Inspect the package for any damage upon
arrival. Open in a designated area, preferably a

chemical fume hood.

Storage

Store the solid compound at -20°C for long-term
stability.[1] Stock solutions in DMSO can also be
stored at -20°C. Avoid repeated freeze-thaw

cycles.

Weighing

Weigh the solid compound in a chemical fume
hood with appropriate respiratory protection.

Use an enclosure if available.

Solution Preparation

Prepare stock solutions in a chemical fume
hood. CCT 137690 is soluble in DMSO.[2] For a
10 mM stock solution, dissolve 5.51 mg of CCT
137690 in 1 mL of DMSO.

Disposal Plan

All waste contaminated with CCT 137690 must be treated as hazardous chemical waste.
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Waste Type

Disposal Procedure

Solid Waste

Collect all contaminated solid waste (e.qg.,
pipette tips, tubes, gloves, weighing paper) in a
designated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste

Collect all contaminated liquid waste (e.qg.,
unused stock solutions, cell culture media) in a
designated, sealed, and clearly labeled
hazardous waste container. Do not pour down

the drain.

Final Disposal

Dispose of all hazardous waste through your
institution's environmental health and safety
(EHS) office, following all local, state, and

federal regulations.[3]

Experimental Protocols and Data

CCT 137690 is a potent inhibitor of Aurora kinases A, B, and C, leading to mitotic arrest and

subsequent apoptosis.[4]

: o :

Parameter Value Cell Lines/Conditions
IC50 (Aurora A) 15 nM Biochemical Assay
IC50 (Aurora B) 25 nM Biochemical Assay
IC50 (Aurora C) 19 nM Biochemical Assay
GI50 (SW620 Colon
) 0.30 uM Cell-based Assay
Carcinoma)
GI50 (A2780 Ovarian Cancer) 0.14 uM Cell-based Assay

Key Experimental Methodologies

In Vitro Kinase Assay:
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An in vitro kinase assay can be performed to determine the inhibitory activity of CCT 137690

against Aurora kinases.[2]

Plate Preparation: Coat a 384-well plate with dithiothreitol (DTT).
Compound Addition: Add CCT 137690 dissolved in 2% DMSO to each well.

Master Mix Addition: Add a master mix containing kinase buffer, ATP, and a suitable
substrate (e.g., myelin basic protein).

Enzyme Addition: Initiate the reaction by adding the Aurora kinase enzyme.
Incubation: Incubate at room temperature for a specified time (e.g., 2 hours).
Stopping the Reaction: Stop the reaction by washing the plate.

Detection: Quantify kinase activity, for example, by measuring the incorporation of
radiolabeled phosphate.

Cell Proliferation (MTT) Assay:

To assess the anti-proliferative effects of CCT 137690 on cancer cell lines:[2]

Cell Seeding: Plate cells in a 96-well plate at a predetermined density.
Compound Treatment: Treat the cells with a range of CCT 137690 concentrations.
Incubation: Incubate for a specified period (e.g., 72 hours).

MTT Addition: Add MTT solution to each well and incubate to allow for formazan crystal
formation.

Solubilization: Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm)
to determine cell viability.
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Signaling Pathway and Experimental Workflow
Diagrams

The following diagrams illustrate the mechanism of action of CCT 137690 and a typical

experimental workflow.

Aurora A Aurora B

p-TACC3 p-Histone H3

Mitotic Spindle Chromosome
Formation Segregation

Mitotic Arrest

Click to download full resolution via product page

Caption: CCT 137690 inhibits Aurora kinases, leading to mitotic arrest and apoptosis.
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Caption: A typical experimental workflow for evaluating CCT 137690 in vitro.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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